3-chloro-N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]-2-fluorobenzenesulfonamide

• IUPAC Name: 3-chloro-N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]-2-fluorobenzenesulfonamide
• InChI: InChI=1S/C11H14ClFN2O4S2/c12-9-3-1-4-10(11(9)13)21(18,19)14-5-7-15-6-2-8-20(15,16)17/h1,3-4,14H,2,5-8H2
• InChI Key: SUOSOQBBSAFDCS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(S(=O)(=O)C1)CCNS(=O)(=O)C2=C(C(=CC=C2)Cl)F
• Molecular Formula: C11H14ClFN2O4S2
• Molecular Weight: 356.8 g/mol

Description

3-chloro-N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]-2-fluorobenzenesulfonamide is a chemical compound that has been widely studied in scientific research for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-chloro-N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]-2-fluorobenzenesulfonamide involves the inhibition of specific enzymes and proteins. For example, it has been shown to inhibit the activity of carbonic anhydrase IX, which is overexpressed in certain types of cancer cells. This inhibition can lead to the suppression of tumor growth and the induction of apoptosis.
Biochemical and Physiological Effects
3-chloro-N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]-2-fluorobenzenesulfonamide has been shown to have various biochemical and physiological effects. For example, it has been shown to inhibit the growth of certain cancer cells, reduce inflammation, and modulate the immune response. It has also been shown to have neuroprotective effects in certain animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]-2-fluorobenzenesulfonamide in lab experiments is its ability to selectively inhibit specific enzymes and proteins. This can be useful in studying the function of these enzymes and proteins in various biological processes. However, one limitation is that it may not be suitable for use in certain experimental systems due to its potential toxicity and side effects.

Future Directions

There are several future directions for the study of 3-chloro-N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]-2-fluorobenzenesulfonamide. One direction is the further development of this compound as a potential drug candidate for the treatment of cancer and other diseases. Another direction is the study of its mechanism of action and its effects on various biological processes. Additionally, the development of new synthetic methods for this compound and its derivatives could lead to the discovery of new compounds with improved properties and applications.

Synthesis Methods

The synthesis method of 3-chloro-N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]-2-fluorobenzenesulfonamide involves the reaction of 3-chloro-2-fluorobenzenesulfonyl chloride with 2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethylamine in the presence of a base such as triethylamine. The reaction is typically carried out in an organic solvent such as dichloromethane or tetrahydrofuran. The resulting product is a white solid that can be purified by recrystallization.

Scientific Research Applications

3-chloro-N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]-2-fluorobenzenesulfonamide has been studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and molecular biology. It has been shown to have inhibitory effects on certain enzymes and proteins, making it a potential candidate for drug development.